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Compound of Interest

Compound Name: Coumarin 500

Cat. No.: B1217158

Technical Support Center: Coumarin 500

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions for researchers, scientists, and drug development professionals working with
Coumarin 500.

Frequently Asked Questions (FAQSs)

Q1: What is Coumarin 500 and what are its primary applications?

Coumarin 500, also known as 7-(ethylamino)-4-(trifluoromethyl)coumarin, is a fluorescent dye
notable for its blue-green emission.[1] It belongs to the 7-aminocoumarin family and is utilized

as a fluorochrome and a laser dye.[1] Its photophysical properties are sensitive to the solvent

environment, making it a useful probe for studying solvent polarity.[2][3]

Q2: What are the essential safety precautions for handling Coumarin 500?

Coumarin 500 is classified as an irritant and can be harmful if inhaled, swallowed, or absorbed
through the skin.[3] When handling Coumarin 500 powder or solutions, it is imperative to use
proper personal protective equipment (PPE), including chemical safety goggles, gloves, and a
lab coat. All handling should be performed in a well-ventilated area or a chemical fume hood.

Q3: How should solid Coumarin 500 be properly stored?
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To ensure its stability, solid Coumarin 500 should be stored in a tightly sealed container in a
cool, dry, and dark place. It is sensitive to light and moisture.

Q4: How do | prepare a stock solution of Coumarin 5007?

Coumarin 500 is poorly soluble in water but dissolves in organic solvents. Anhydrous dimethyl
sulfoxide (DMSO) or dimethylformamide (DMF) are recommended for preparing high-
concentration stock solutions. It is crucial to use anhydrous solvents as moisture can reduce
solubility and affect the stability of the compound.

Q5: What are the optimal storage conditions for Coumarin 500 stock solutions?

For long-term storage, it is recommended to store stock solutions at -20°C or -80°C. To avoid
degradation from repeated freeze-thaw cycles, the stock solution should be aliquoted into
smaller, single-use volumes. Ensure the storage vials are tightly sealed to prevent solvent
evaporation and moisture absorption.

Data Presentation

Table 1: Physicochemical and Spectroscopic Properties of Coumarin 500

Property Value

Molecular Formula C12H10F3NO:2
Molecular Weight 257.21 g/mol [4][5]
Appearance Yellow crystalline powder/needles[4][5][6]
Melting Point 158-159 °CJ5]

In Ethanol

Absorbance Maximum (Amax) ~395 nm[4][5]
Fluorescence Maximum (Aem) ~499 nm[4][5]

In Methanol

Absorbance Maximum (Amax) ~392 nm|[6]
Fluorescence Maximum (Aem) ~495 nm[6]
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Table 2: Solubility of Coumarin 500

While specific quantitative solubility data for Coumarin 500 in common organic solvents is not
readily available in published literature, it is known to be soluble in solvents like Dimethyl
Sulfoxide (DMSO), Dimethylformamide (DMF), ethanol, and methanol.[3][7] For experimental
purposes, it is best practice to determine the solubility for your specific application and solvent
batch. A general protocol for this is provided below.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Objective: To prepare a concentrated stock solution of Coumarin 500 for subsequent dilution
into experimental buffers or media.

Materials:

e Coumarin 500 powder (MW: 257.21 g/mol )

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes

e \Vortex mixer

e Sonicator (optional)

o Calibrated micropipettes and analytical balance
Procedure:

e Preparation: Allow the vial of Coumarin 500 powder to reach room temperature before
opening to prevent condensation.

e Weighing: Accurately weigh 2.57 mg of Coumarin 500 powder.

e Dissolving: Add 1 mL of anhydrous DMSO to the vial containing the Coumarin 500 powder.
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e Mixing: Vortex the solution thoroughly for 2-3 minutes to aid dissolution. If the powder does
not fully dissolve, brief sonication in a water bath can be applied.

 Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use, light-
protecting microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for
long-term storage (up to six months).

Protocol 2: General Staining of Live Cells for
Fluorescence Microscopy

Objective: To label live cells with Coumarin 500 for visualization via fluorescence microscopy.
Materials:

o Cells cultured on imaging-grade glass-bottom dishes or coverslips

Coumarin 500 stock solution (10 mM in DMSO)

Pre-warmed complete cell culture medium

Phosphate-Buffered Saline (PBS), pH 7.4

Live-cell imaging buffer (e.g., phenol red-free medium with HEPES)
Procedure:

e Prepare Working Solution: Thaw an aliquot of the Coumarin 500 stock solution. Dilute the
stock solution in pre-warmed complete cell culture medium to the desired final concentration
(a starting range of 1-10 uM is recommended). It is critical to add the DMSO stock solution to
the medium while mixing to prevent precipitation.

o Cell Staining: Remove the existing medium from the cells and replace it with the Coumarin
500-containing medium.

 Incubation: Incubate the cells under standard culture conditions (e.g., 37°C, 5% CO3) for 15-
60 minutes. The optimal time should be determined empirically.
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» Washing: Remove the staining solution and wash the cells 2-3 times with pre-warmed PBS
to remove any unbound dye.

e Imaging: Add fresh, pre-warmed live-cell imaging buffer to the cells and proceed with
fluorescence microscopy. Use a filter set appropriate for Coumarin 500's excitation and
emission spectra (e.g., DAPI or similar UV/violet excitation filter).

Mandatory Visualization
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Wear Appropriate PPE Use in Well-Ventilated Area Dispose According to

Solid Coumarin 500 Single-Use Aliquots (Gloves, Goggles, Lab Coat) (Fume Hood) Institutional Guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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